1-[2-(2-chlorophenoxy)ethyl]-3-hydroxy-5-methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
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Overview
Description
1-[2-(2-chlorophenoxy)ethyl]-3-hydroxy-5-methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C20H20ClNO4 and its molecular weight is 373.83. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
The study by Beccalli et al. (1994) explores the synthesis of ethyl 3-(ethynyl)-2-(ethoxy-carbonyloxy)indole-1-carboxylates from indol-2(3H)-one derivatives, demonstrating advanced synthetic techniques for constructing complex indole structures, potentially relevant to similar compounds (Beccalli, Marchesini, & Pilati, 1994).
Tomilov et al. (1990) discuss the palladium(II)-catalyzed cyclopropanation of various substrates, highlighting the utility of transition metal-catalyzed reactions in generating cyclic structures which are common in complex organic molecules (Tomilov, Kostitsyn, Shulishov, & Nefedov, 1990).
Research on polymorphism in pharmaceutical compounds by Vogt et al. (2013) underscores the importance of solid-state characterization in drug development, relevant for understanding the physical properties of complex molecules like the one (Vogt, Williams, Johnson, & Copley, 2013).
Potential Applications in Drug Discovery and Material Science
Yamamoto and Tamiaki (2015) synthesized chlorophyll-a derivatives for studying their optical properties and protonation behavior, a process that could be analogous in exploring the photophysical properties of complex indole derivatives (Yamamoto & Tamiaki, 2015).
Osswald, Schütz, and Elstner (1989) detailed an ethylene formation mechanism from 1-aminocyclopropane-1-carboxylic acid catalyzed by horseradish peroxidase, illustrating the potential for complex organic molecules in enzymatic reactions and plant physiology studies (Osswald, Schütz, & Elstner, 1989).
Future Directions
properties
IUPAC Name |
1-[2-(2-chlorophenoxy)ethyl]-3-hydroxy-5-methyl-3-(2-oxopropyl)indol-2-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H20ClNO4/c1-13-7-8-17-15(11-13)20(25,12-14(2)23)19(24)22(17)9-10-26-18-6-4-3-5-16(18)21/h3-8,11,25H,9-10,12H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZZIYFTUJIQVSV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=O)C2(CC(=O)C)O)CCOC3=CC=CC=C3Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClNO4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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